N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine

• IUPAC Name: (E)-1-(3-bromo-4-methoxyphenyl)-N-(4-phenylpiperazin-1-yl)methanimine
• InChI: InChI=1S/C18H20BrN3O/c1-23-18-8-7-15(13-17(18)19)14-20-22-11-9-21(10-12-22)16-5-3-2-4-6-16/h2-8,13-14H,9-12H2,1H3/b20-14+
• InChI Key: DXCBZBCVRRSISO-XSFVSMFZSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3)Br
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2CCN(CC2)C3=CC=CC=C3)Br
• Molecular Formula: C18H20BrN3O
• DSSTOX Substance ID: DTXSID30417440
• Molecular Weight: 374.3 g/mol
• CAS RN: 6070-74-2, 303095-50-3

Description

N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine, also known as BMBPP, is a chemical compound with potential therapeutic uses. It belongs to the class of piperazine derivatives that have been extensively studied for their pharmacological properties. BMBPP has shown promising results in scientific research, making it a potential candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic, antidepressant, and anxiolytic properties. N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has also been shown to inhibit the release of pro-inflammatory cytokines and modulate the immune system by regulating the activity of T cells and B cells.
Biochemical and Physiological Effects
N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has been shown to have a range of biochemical and physiological effects. It has been demonstrated to reduce the levels of stress hormones such as cortisol and to increase levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine is also stable under normal lab conditions and can be stored for extended periods without significant degradation. However, the limited availability of N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine may be a limitation for some experiments, and further studies are needed to determine its safety and efficacy for clinical use.

Future Directions

There are several potential future directions for N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine research. One area of interest is its potential as a treatment for drug addiction and alcoholism. N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has been shown to reduce the rewarding effects of drugs and alcohol in animal models, suggesting that it may be a promising candidate for further investigation. Additionally, N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine's anti-inflammatory and immune-modulating properties make it a potential candidate for the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Further studies are needed to determine the full extent of N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine's therapeutic potential.
Conclusion
In conclusion, N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine is a promising chemical compound that has shown potential therapeutic uses in scientific research. Its antipsychotic, antidepressant, and anxiolytic properties, as well as its potential as an anti-inflammatory agent and immune modulator, make it a promising candidate for further investigation. While further studies are needed to determine its safety and efficacy for clinical use, N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine's potential as a treatment for drug addiction and alcoholism and autoimmune diseases makes it an exciting area of research.

Scientific Research Applications

N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has been studied for its potential therapeutic uses in various scientific research studies. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic properties. N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has also been investigated for its potential as an anti-inflammatory agent and as a modulator of the immune system. Additionally, N-(3-bromo-4-methoxybenzylidene)-4-phenyl-1-piperazinamine has been studied for its potential to treat drug addiction and alcoholism.